Cas no 74396-99-9 (1,2,4-Triazolo[4',3':1,6][1,2,4]triazino[4,5-a]indole)
74396-99-9 structure
Product Name:1,2,4-Triazolo[4',3':1,6][1,2,4]triazino[4,5-a]indole
CAS No:74396-99-9
MF:C11H7N5
MW:209.206780672073
CID:979242
PubChem ID:331042
Update Time:2025-04-19
1,2,4-Triazolo[4',3':1,6][1,2,4]triazino[4,5-a]indole Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Triazolo[4',3':1,6][1,2,4]triazino[4,5-a]indole
- DTXSID10317833
- 3,4,6,7,9-Pentazatetracyclo[7.7.0.02,6.010,15]hexadeca-1(16),2,4,7,10,12,14-heptaene
- NSC-321120
- 74396-99-9
- NSC321120
-
- Inchi: 1S/C11H7N5/c1-2-4-9-8(3-1)5-10-11-14-12-6-16(11)13-7-15(9)10/h1-7H
- InChI Key: RHYYEXXIURFWPJ-UHFFFAOYSA-N
- SMILES: N12C=NN3C=NN=C3C1=CC1C=CC=CC2=1
Computed Properties
- Exact Mass: 209.07031
- Monoisotopic Mass: 209.07014524g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 318
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 48Ų
Experimental Properties
- PSA: 47.49
1,2,4-Triazolo[4',3':1,6][1,2,4]triazino[4,5-a]indole Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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